N-(2-fluoroethyl)cyclopropanamine hydrochloride
Overview
Description
N-(2-Fluoroethyl)cyclopropanamine hydrochloride (N-FECP) is an organic compound that is widely used in scientific research. It is a cyclopropyl amine derivative, which is a type of organic compound that contains a three-membered ring of carbon atoms. N-FECP is an important tool in organic synthesis, as it can be used to synthesize a variety of other compounds. N-FECP is also used in a range of scientific research applications, including drug discovery, biochemistry, and physiology.
Scientific Research Applications
N-(2-fluoroethyl)cyclopropanamine hydrochloride has a number of scientific research applications. It has been used in drug discovery, as it can be used to synthesize a number of potential drug candidates. It has also been used in biochemistry, as it can be used to synthesize a variety of compounds that are important in biochemical processes. Additionally, N-(2-fluoroethyl)cyclopropanamine hydrochloride has been used in physiology, as it can be used to synthesize compounds that are important in physiological processes.
Mechanism of Action
The mechanism of action of N-(2-fluoroethyl)cyclopropanamine hydrochloride is not fully understood. However, it is known that N-(2-fluoroethyl)cyclopropanamine hydrochloride interacts with a variety of proteins and enzymes in the body. It is believed that it binds to proteins and enzymes, which then causes a change in their structure and function. This, in turn, can lead to changes in the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2-fluoroethyl)cyclopropanamine hydrochloride are not fully understood. However, it is known that it can affect a variety of biochemical and physiological processes in the body. It has been shown to affect the activity of enzymes, proteins, and other biochemical molecules. Additionally, it has been shown to affect the activity of hormones, neurotransmitters, and other physiological molecules.
Advantages and Limitations for Lab Experiments
N-(2-fluoroethyl)cyclopropanamine hydrochloride has a number of advantages and limitations for lab experiments. One advantage is that it is a relatively stable compound, which makes it easy to store and handle. Additionally, it is relatively inexpensive, which makes it an attractive option for researchers. However, it can be difficult to synthesize, and it is also toxic, which can make it dangerous to handle.
Future Directions
There are a number of potential future directions for research into N-(2-fluoroethyl)cyclopropanamine hydrochloride. One potential direction is to further explore its mechanism of action, as this could lead to a better understanding of its biochemical and physiological effects. Additionally, further research could be done into its potential therapeutic applications, as this could lead to the development of new drugs or treatments. Finally, further research could be done into its synthesis method, as this could lead to the development of more efficient and cost-effective methods for synthesizing N-(2-fluoroethyl)cyclopropanamine hydrochloride.
Synthesis Methods
N-(2-fluoroethyl)cyclopropanamine hydrochloride can be synthesized using an alkylation reaction. In this reaction, an alkyl halide is reacted with a cyclopropyl amine in the presence of a base, such as sodium hydroxide. The reaction produces the desired N-(2-fluoroethyl)cyclopropanamine hydrochloride, as well as a byproduct, which is usually a salt. This reaction is usually carried out in a polar solvent, such as acetonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-fluoroethyl)cyclopropanamine hydrochloride involves the reaction of cyclopropanecarboxylic acid with 2-fluoroethylamine, followed by reduction of the resulting imine to form the desired amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclopropanecarboxylic acid", "2-Fluoroethylamine", "Sodium triacetoxyborohydride", "Hydrochloric acid", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: Cyclopropanecarboxylic acid is reacted with 2-fluoroethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the corresponding imine.", "Step 2: The imine is reduced to the amine using sodium triacetoxyborohydride as the reducing agent.", "Step 3: The amine is dissolved in diethyl ether and hydrochloric acid is added dropwise to form the hydrochloride salt.", "Step 4: The hydrochloride salt is filtered and washed with methanol to obtain the final product, N-(2-fluoroethyl)cyclopropanamine hydrochloride." ] } | |
CAS RN |
2758004-86-1 |
Molecular Formula |
C5H11ClFN |
Molecular Weight |
139.6 |
Purity |
95 |
Origin of Product |
United States |
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